Cas no 944695-76-5 ((4-Bromophenyl)(2-methylphenyl)methanol)

• Product Name: (4-Bromophenyl)(2-methylphenyl)methanol
• CAS No: 944695-76-5
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD11094789
• CID: 2817980
• Update Time: 2025-10-29

(4-Bromophenyl)(2-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-(2-methylphenyl)methanol
• (4-BroMophenyl)(2-Methylphenyl)Methanol
• (4-bromophenyl)(o-tolyl)methanol
• (4-Bromophenyl)(2-methylphenyl)methanol

• MDL： MFCD11094789
• Inchi： 1S/C14H13BrO/c1-10-4-2-3-5-13(10)14(16)11-6-8-12(15)9-7-11/h2-9,14,16H,1H3
• InChI Key： ZSFDPTJAQOQSJI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC=CC=1C)O

Computed Properties

• Exact Mass: 276.01500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 20.23000
• LogP: 3.83920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (4-Bromophenyl)(2-methylphenyl)methanol

Comprehensive Guide to (4-Bromophenyl)(2-methylphenyl)methanol (CAS No. 944695-76-5): Properties, Applications, and Market Insights

(4-Bromophenyl)(2-methylphenyl)methanol (CAS No. 944695-76-5) is a specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound, also known as 4-bromo-2'-methylbenzhydrol, features a unique molecular structure combining bromine and methyl substituents on a benzhydrol backbone. Its chemical formula is C₁₄H₁₃BrO, with a molecular weight of 277.16 g/mol.

The physical properties of (4-Bromophenyl)(2-methylphenyl)methanol make it particularly interesting for researchers. It typically appears as a white to off-white crystalline powder with a melting point range of 80-85°C. The compound demonstrates moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane, but limited solubility in water. These characteristics contribute to its versatility in synthetic applications.

In the field of organic synthesis, CAS 944695-76-5 serves as a valuable intermediate for constructing more complex molecular architectures. The presence of both bromine and hydroxyl functional groups allows for diverse chemical transformations, including nucleophilic substitutions, coupling reactions, and oxidation/reduction processes. Recent studies highlight its potential in pharmaceutical research, particularly in the development of novel therapeutic agents targeting neurological disorders.

The synthetic applications of (4-Bromophenyl)(2-methylphenyl)methanol extend to material science as well. Researchers are exploring its use in creating advanced polymers with unique optical properties. The bromine moiety offers opportunities for further functionalization through cross-coupling reactions, making it attractive for designing specialty chemicals and functional materials.

From a market perspective, the demand for CAS 944695-76-5 has shown steady growth, particularly in the pharmaceutical and agrochemical sectors. The compound's versatility as a building block in drug discovery programs has driven increased interest from research institutions and chemical manufacturers. Current market analysis suggests expanding applications in electronic materials and catalysis, positioning it as a compound with significant commercial potential.

Quality control for (4-Bromophenyl)(2-methylphenyl)methanol typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity standards often exceed 97%, with some specialized applications requiring 99% or higher purity grades. Proper storage conditions include protection from light and moisture, typically in amber glass containers under inert atmosphere for long-term stability.

Environmental and safety considerations for 944695-76-5 follow standard laboratory chemical handling protocols. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses is recommended during handling. Disposal should comply with local regulations for brominated organic compounds.

Recent innovations in green chemistry have explored more sustainable synthetic routes to (4-Bromophenyl)(2-methylphenyl)methanol. Researchers are investigating catalytic methods and solvent-free conditions to reduce environmental impact while maintaining high yields and selectivity. These developments align with growing industry emphasis on eco-friendly synthesis and process optimization.

The future outlook for CAS 944695-76-5 appears promising, with potential applications emerging in bioconjugation chemistry and materials science. Ongoing research continues to uncover new reactivity patterns and synthetic utilities for this versatile compound. As chemical libraries expand and screening technologies advance, the importance of such specialized intermediates in drug discovery pipelines is expected to grow substantially.

For researchers and manufacturers working with (4-Bromophenyl)(2-methylphenyl)methanol, staying informed about the latest synthetic methodologies and application developments is crucial. The compound's unique structural features and reactivity profile ensure its continued relevance in both academic and industrial settings, contributing to advancements across multiple scientific disciplines.